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Compound of Interest

Compound Name: Carbon dioxide (1802)
CAS No.: 18983-82-9
Cat. No.: B098422

Get Quote

Technical Support Center: Carbon Dioxide ()
Handling & Storage
@)

Core Technical Overview

Carbon dioxide-180 (

orC

) is a high-value stable isotope used primarily for metabolic flux analysis, PET radiochemistry
precursor synthesis, and breath test diagnostics. Unlike standard CO

, the primary operational risk here is not just safety, but isotopic dilution.

The oxygen atoms in CO

are labile in the presence of water. If your gas comes into contact with moisture (even
atmospheric humidity), the
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label will "scramble” with the
in water, rendering the material useless for quantitative mass spectrometry.

Key Chemical Data

Property Specification Notes

C

Formula Labeled on both oxygen atoms

Standard CO

Molecular Weight ~48.01 g/mol
is ~44.01 g/mol
CAS Number 18983-82-9 Use for inventory tracking
Identical phase behavior to
Boiling Point -78.5 °C (Sublimes) standard CO
H

- Causes rapid isotopic
Critical Enemy

O (Moisture) exchange

Storage & Cylinder Management

Q: What is the maximum shelf life of C

in a cylinder? A: In a properly sealed, dry cylinder, the gas is stable indefinitely. However, we
recommend a re-test of isotopic enrichment after 3 years. The limiting factor is not the gas
itself, but the valve integrity. If the valve allows even femtoliter-scale diffusion of atmospheric
moisture, the enrichment will degrade over time.

Q: Can | use a standard brass regulator? A:No. You must use a Stainless Steel (316L)
diaphragm regulator.

e Reasoning: Standard brass regulators often use elastomeric diaphragms (neoprene/Buna-N)
which are permeable to moisture over long periods. Brass is also hygroscopic (attracts water
to its surface). Stainless steel is non-porous and minimizes the "memory effect” of previous
gases.

 Recommendation: Use a regulator dedicated only to
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isotopes to prevent cross-contamination.
Q: How should I store the cylinder when not in use? A:

» Positive Pressure: Never deplete the cylinder below 200 kPa (2 bar). Leaving positive
pressure prevents atmospheric air from back-streaming into the cylinder if the valve seal

degrades.

o Temperature: Store at controlled room temperature (20-25°C). Avoid cold rooms;
temperature fluctuations can cause valve seals to contract and expand, creating micro-leaks.

Experimental Handling: The "Zero-Moisture"

Protocol
Workflow Visualization: The Vacuum Transfer System

The following diagram illustrates the required "loss-free" setup for transferring C

from a lecture bottle to a reaction vessel.
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Caption: Cryogenic transfer workflow using a vacuum manifold to ensure zero air/moisture
contamination during aliquoting.

Detailed Protocol: Cryogenic Vacuum Transfer
Use this method to aliquot gas without using a syringe, which introduces moisture.
» Manifold Prep: Attach the C

lecture bottle and your target reaction vessel to a high-vacuum manifold (stainless steel or
glass).

e Evacuation: Evacuate the entire system (manifold + connecting lines) to
mbar. Flame-dry the glass lines gently to drive off adsorbed water.

o Leak Check: Close the pump valve and watch the gauge. The leak rate should be negligible
(<0.01 mbar/min).

o Condensation (The Transfer):

o

Close the vacuum pump.
o Immerse the target vessel (or a cold finger) in Liquid Nitrogen (-196°C).
o Slowly open the C

cylinder valve.[1] The gas will sublime from the cylinder and instantly freeze (desublime)
into the cold target vessel.

o Monitor pressure; it should remain low as the gas freezes.

« |solation: Once the desired pressure drop (mass transferred) is achieved, close the target
vessel valve while it is still frozen.

o Thaw: Remove the liquid nitrogen and allow the target vessel to warm to room temperature.
You now have pure C

with zero atmospheric contamination.
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Troubleshooting & Isotopic Integrity
The "Scrambling" Mechanism

Users often report a drop in enrichment (e.g., 99%

95%) after a reaction. This is almost always due to the presence of water.
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Caption: Mechanism of isotopic dilution. Water attacks CO2 to form carbonic acid, which then
dehydrates, randomly stripping either 180 or 160.

Q: My mass spec shows a signal at m/z 46. What happened? A: Pure C

appears at m/z 48.[2][3] A signal at m/z 46 indicates C

e Diagnosis: This is the hallmark of water contamination. The C

exchanged one oxygen atom with H
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e Fix: You must dry your solvents more rigorously. Use molecular sieves (3A or 4A) for at least
24 hours before introducing the gas.

Q: How do I leak-check my setup without contaminating the system? A:NEVER use soapy
water (Snoop).

e Soapy water contains water (obviously) and surfactants that are difficult to remove.

e Correct Method: Use a handheld Helium Leak Detector. Alternatively, pressurize the line with
dry Helium and watch for pressure decay over 30 minutes.

Q: The regulator is freezing up during flow. Is this normal? A: Yes, this is the Joule-Thomson
effect (cooling upon expansion). However, for expensive isotopes, high flow rates are wasteful.

» Action: Reduce the flow rate immediately. Freezing can damage the internal diaphragm
seals, leading to leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for handling and storing Carbon dioxide
(1802) gas]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098422/docs#best-practices-for-handling-and-
storing-carbon-dioxide-1802-gas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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